Cas no 1797181-68-0 (4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-)
4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-
-
- Inchi: 1S/C19H15N5O2S/c1-12-16(10-21-26-12)18(25)22-14-6-4-13(5-7-14)17-11-27-19(24-17)23-15-3-2-8-20-9-15/h2-11H,1H3,(H,22,25)(H,23,24)
- InChI Key: HHHYQJSRNXUAMR-UHFFFAOYSA-N
- SMILES: O1C(C)=C(C(NC2=CC=C(C3=CSC(NC4=CC=CN=C4)=N3)C=C2)=O)C=N1
4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6468-0061-2μmol |
5-methyl-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1,2-oxazole-4-carboxamide |
1797181-68-0 | 90%+ | 2μl |
$57.0 | 2023-04-25 | |
| Life Chemicals | F6468-0061-5μmol |
5-methyl-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1,2-oxazole-4-carboxamide |
1797181-68-0 | 90%+ | 5μl |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6468-0061-10μmol |
5-methyl-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1,2-oxazole-4-carboxamide |
1797181-68-0 | 90%+ | 10μl |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6468-0061-20μmol |
5-methyl-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1,2-oxazole-4-carboxamide |
1797181-68-0 | 90%+ | 20μl |
$79.0 | 2023-04-25 | |
| Life Chemicals | F6468-0061-1mg |
5-methyl-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1,2-oxazole-4-carboxamide |
1797181-68-0 | 90%+ | 1mg |
$54.0 | 2023-04-25 | |
| Life Chemicals | F6468-0061-2mg |
5-methyl-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1,2-oxazole-4-carboxamide |
1797181-68-0 | 90%+ | 2mg |
$59.0 | 2023-04-25 | |
| Life Chemicals | F6468-0061-3mg |
5-methyl-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1,2-oxazole-4-carboxamide |
1797181-68-0 | 90%+ | 3mg |
$63.0 | 2023-04-25 | |
| Life Chemicals | F6468-0061-4mg |
5-methyl-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1,2-oxazole-4-carboxamide |
1797181-68-0 | 90%+ | 4mg |
$66.0 | 2023-04-25 | |
| Life Chemicals | F6468-0061-5mg |
5-methyl-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1,2-oxazole-4-carboxamide |
1797181-68-0 | 90%+ | 5mg |
$69.0 | 2023-04-25 | |
| Life Chemicals | F6468-0061-10mg |
5-methyl-N-(4-{2-[(pyridin-3-yl)amino]-1,3-thiazol-4-yl}phenyl)-1,2-oxazole-4-carboxamide |
1797181-68-0 | 90%+ | 10mg |
$79.0 | 2023-04-25 |
4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]- Related Literature
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-
Recent Advances in the Study of 4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]- (CAS: 1797181-68-0)
The compound 4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]- (CAS: 1797181-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique isoxazole and thiazole moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. In this research brief, we summarize the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and emerging applications in drug discovery.
Recent studies have highlighted the role of 4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]- as a potent inhibitor of specific kinase pathways implicated in cancer and inflammatory diseases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting the JAK-STAT signaling pathway, which is often dysregulated in various malignancies. The compound exhibited nanomolar inhibitory activity against JAK2, suggesting its potential as a therapeutic agent for myeloproliferative disorders and certain types of leukemia.
Another significant development involves the optimization of the compound's pharmacokinetic properties. Researchers have employed structure-activity relationship (SAR) studies to modify the isoxazole and thiazole scaffolds, improving its bioavailability and metabolic stability. A recent patent application (WO2023056123) disclosed novel derivatives of 1797181-68-0 with enhanced solubility and reduced off-target effects, paving the way for further preclinical evaluation.
In addition to its kinase inhibitory activity, 4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]- has shown promise in modulating immune responses. A 2024 study in Nature Chemical Biology revealed its ability to selectively inhibit the NLRP3 inflammasome, a key player in inflammatory and autoimmune diseases. This finding opens new avenues for the development of therapies targeting conditions such as gout, Alzheimer's disease, and atherosclerosis.
The synthesis of 1797181-68-0 has also been refined in recent years. A scalable and cost-effective route was reported in Organic Process Research & Development, employing a Pd-catalyzed cross-coupling reaction to assemble the thiazole and isoxazole fragments. This advancement addresses previous challenges related to yield and purity, facilitating larger-scale production for further studies.
Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as potential toxicity, drug-drug interactions, and resistance mechanisms need to be thoroughly investigated. Ongoing research is focused on addressing these limitations through combinatorial chemistry and advanced formulation strategies.
In conclusion, 4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]- (CAS: 1797181-68-0) represents a versatile scaffold with significant potential in drug discovery. Its dual activity as a kinase inhibitor and inflammasome modulator positions it as a valuable candidate for multifactorial diseases. Future research should prioritize in vivo efficacy studies and toxicological profiling to advance this compound toward clinical trials.
1797181-68-0 (4-Isoxazolecarboxamide, 5-methyl-N-[4-[2-(3-pyridinylamino)-4-thiazolyl]phenyl]-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)